(4-(((Furan-2-ylmethyl)thio)methyl)piperidin-1-yl)(o-tolyl)methanone

• IUPAC Name: [4-(furan-2-ylmethylsulfanylmethyl)piperidin-1-yl]-(2-methylphenyl)methanone
• InChI: InChI=1S/C19H23NO2S/c1-15-5-2-3-7-18(15)19(21)20-10-8-16(9-11-20)13-23-14-17-6-4-12-22-17/h2-7,12,16H,8-11,13-14H2,1H3
• InChI Key: HPWAGWAHVXAOHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)N2CCC(CC2)CSCC3=CC=CO3
• Molecular Formula: C19H23NO2S
• Molecular Weight: 329.5 g/mol
• CAS No.: 1396811-49-6

Description

Molecular Structure Analysis

The molecular structure of this compound involves a piperidine ring, which is a common structure in many pharmaceutical compounds. Piperidine derivatives are known to exhibit a wide variety of biological activities.

Scientific Research Applications

Chemical Synthesis and Potential Pharmacological Properties

This compound, due to its structural complexity, may play a significant role in the synthesis of novel pharmaceutical agents. For instance, research into conformationally constrained butyrophenones, which show potential as antipsychotic drugs, indicates that modifications in the chemical structure, such as the incorporation of furan or thio-methyl piperidine derivatives, could significantly influence their pharmacological properties. These modifications can lead to selectivity towards certain receptor types, such as dopamine and serotonin receptors, highlighting the compound's relevance in the development of new treatments for psychiatric disorders (Raviña et al., 2000).

Corrosion Inhibition

In the field of material science, derivatives similar to this compound have been studied for their effectiveness in corrosion inhibition, particularly for protecting metals in acidic environments. This application is critical for extending the lifespan of metal components in various industrial systems. Research demonstrates that such compounds can serve as efficient corrosion inhibitors, offering a promising avenue for the development of new materials that can prevent metal degradation (Singaravelu & Bhadusha, 2022).

Antimicrobial and Antifungal Activities

Compounds structurally related to (4-(((Furan-2-ylmethyl)thio)methyl)piperidin-1-yl)(o-tolyl)methanone have also been explored for their antimicrobial and antifungal properties. These studies are pivotal for the development of new therapeutic agents capable of combating resistant strains of bacteria and fungi. Findings suggest that incorporating elements such as furan and piperidine into molecular structures can result in compounds with significant antimicrobial and antifungal efficacy, underscoring their potential in addressing contemporary challenges in infectious disease treatment (Singaravelu, Bhadusha, & Dharmalingam, 2022).